Cas no 2092030-24-3 (Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester)

• Product Name: Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester
• CAS No: 2092030-24-3
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 6373167
• PubChem ID: 131388718
• Update Time: 2025-06-07

Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester
• Methyl 2-amino-[1,3]oxazolo[4,5-b]pyridine-6-carboxylate
• EN300-6497575
• Z2732688633
• 2092030-24-3
• Methyl 2-aminooxazolo[4,5-b]pyridine-6-carboxylate

• Inchi： 1S/C8H7N3O3/c1-13-7(12)4-2-5-6(10-3-4)11-8(9)14-5/h2-3H,1H3,(H2,9,10,11)
• InChI Key： CINOBAPGXYKOFP-UHFFFAOYSA-N
• SMILES： C12N=C(N)OC1=CC(C(OC)=O)=CN=2

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 344.0±45.0 °C(Predicted)
• pka: -0.74±0.50(Predicted)

Additional information on Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester

Comprehensive Overview of Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester (CAS No. 2092030-24-3)

The compound Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester (CAS No. 2092030-24-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining an oxazole and pyridine ring, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and modulating biological pathways. The presence of both amino and ester functional groups enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for novel heterocyclic compounds like Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester has surged, driven by advancements in medicinal chemistry and precision agriculture. This compound is often explored for its role in developing small-molecule inhibitors and biologically active agents. Its CAS No. 2092030-24-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key trends in 2023 is the integration of AI-driven drug discovery with traditional synthetic methods. Researchers are leveraging computational tools to predict the bioactivity of derivatives of Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester, accelerating the identification of promising candidates. This aligns with the broader industry shift toward high-throughput screening and machine learning-assisted molecular design.

The compound’s methyl ester moiety is particularly noteworthy, as it often serves as a prodrug or intermediate in synthetic routes. This feature has sparked interest in its potential for sustainable chemistry applications, such as green synthesis and biodegradable materials. Additionally, its 2-amino group opens doors for further functionalization, making it a versatile building block in organic synthesis.

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In conclusion, Oxazolo[4,5-b]pyridine-6-carboxylic acid, 2-amino-, methyl ester (CAS No. 2092030-24-3) represents a compelling area of study in modern chemistry. Its structural complexity and functional diversity position it as a key player in the development of next-generation therapeutics and agrochemicals. As research continues to evolve, this compound is likely to remain at the forefront of innovation in heterocyclic chemistry and molecular design.